molecular formula C9H13NOS B8504093 1-(Dimethyl-1,3-thiazol-5-yl)-2-methylpropan-1-one

1-(Dimethyl-1,3-thiazol-5-yl)-2-methylpropan-1-one

Cat. No.: B8504093
M. Wt: 183.27 g/mol
InChI Key: LIFFIQPFRWRWTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Dimethyl-1,3-thiazol-5-yl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C9H13NOS and its molecular weight is 183.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H13NOS

Molecular Weight

183.27 g/mol

IUPAC Name

1-(2,4-dimethyl-1,3-thiazol-5-yl)-2-methylpropan-1-one

InChI

InChI=1S/C9H13NOS/c1-5(2)8(11)9-6(3)10-7(4)12-9/h5H,1-4H3

InChI Key

LIFFIQPFRWRWTG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=N1)C)C(=O)C(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A flask containing Dess-Martin reagent (2.5 g, 5.89 mmol) in DCM (50 mL) was cooled to 0° C. and then a solution of 1-(2,4-dimethylthiazol-5-yl)-2-methylpropan-1-ol (830 mg, 4.48 mmol, Intermediate 4: step a) in DCM (10 mL) was added. After 5 minutes, the ice bath was removed and the reaction mixture was allowed to stir at room temperature for 45 minutes. The mixture was quenched with saturated aqueous NaHCO3 and 1 N aqueous NaOH (2 mL) and the aqueous portion (pH˜9) was extracted with DCM (3×75 mL). The combined organics were washed with brine, dried over MgSO4, filtered and concentrated. Chromatography on silica gel (10% EtOAc-DCM) afforded the title compound as a colorless oil.
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
Intermediate 4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two

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